Cas no 1804897-99-1 (2,3-Difluoro-5-(difluoromethoxy)toluene)

• Product Name: 2,3-Difluoro-5-(difluoromethoxy)toluene
• CAS No: 1804897-99-1
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 5004838
• Update Time: 2025-10-29

2,3-Difluoro-5-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-(difluoromethoxy)toluene

• Inchi： 1S/C8H6F4O/c1-4-2-5(13-8(11)12)3-6(9)7(4)10/h2-3,8H,1H3
• InChI Key： FATSTKQIBKNWGR-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Difluoro-5-(difluoromethoxy)toluene

Introduction to 2,3-Difluoro-5-(difluoromethoxy)toluene (CAS No. 1804897-99-1)

2,3-Difluoro-5-(difluoromethoxy)toluene, identified by its Chemical Abstracts Service (CAS) number 1804897-99-1, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated into the molecular framework to modulate biological activity, metabolic stability, and pharmacokinetic properties. The structural motif of 2,3-difluoro-5-(difluoromethoxy)toluene consists of a benzene ring substituted with two fluorine atoms at the 2- and 3-positions, and a difluoromethoxy group at the 5-position. Such structural features make it a versatile intermediate for synthesizing various bioactive molecules.

The significance of fluorinated aromatic compounds in medicinal chemistry stems from their ability to enhance binding affinity, improve lipophilicity, and prolong half-life in biological systems. The introduction of fluorine atoms into organic molecules often leads to changes in electronic distribution, which can influence both the reactivity and the interactions with biological targets. In the case of 2,3-difluoro-5-(difluoromethoxy)toluene, the electron-withdrawing nature of fluorine atoms at the 2- and 3-positions can affect the electronic properties of the aromatic ring, making it more susceptible to electrophilic substitution reactions. This characteristic is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2,3-difluoro-5-(difluoromethoxy)toluene, making it accessible for further derivatization and application in drug discovery programs. For instance, palladium-catalyzed cross-coupling reactions have been optimized to introduce various functional groups at different positions of the benzene ring while preserving the integrity of the fluorinated system. This flexibility has allowed researchers to explore a wide range of derivatives with tailored properties for therapeutic applications.

The pharmacological potential of 2,3-difluoro-5-(difluoromethoxy)toluene has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. For example, fluorinated aromatic compounds have been reported to interact with kinases and other enzymes by modulating their binding pockets through steric and electronic effects. The presence of both electron-withdrawing and electron-donating groups in 2,3-difluoro-5-(difluoromethoxy)toluene could contribute to its ability to bind effectively to such targets.

In addition to its pharmaceutical applications, 2,3-difluoro-5-(difluoromethoxy)toluene has shown promise in agrochemical research as a precursor for developing novel pesticides and herbicides. The structural complexity introduced by fluorine atoms can enhance the bioactivity and environmental stability of agrochemicals, making them more effective against pests while minimizing adverse effects on non-target organisms. The difluoromethoxy group, in particular, is known to contribute to lipophilicity and metabolic resistance, which are desirable traits for agrochemical formulations.

The synthesis of 2,3-difluoro-5-(difluoromethoxy)toluene typically involves multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or metal-catalyzed coupling reactions. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the product and confirming its structural integrity.

From a computational chemistry perspective, 2,3-difluoro-5-(difluoromethoxy)toluene has been studied using density functional theory (DFT) calculations to understand its electronic structure and reactivity. These studies have provided insights into how fluorine substitution affects molecular orbitals and energy levels, which can be correlated with experimental observations such as reaction rates and product distributions. Such computational approaches are valuable tools for guiding synthetic design and optimizing reaction conditions.

The growing interest in fluorinated compounds has also led to innovations in green chemistry methodologies for their synthesis. Researchers are increasingly exploring catalytic systems that minimize waste generation and reduce energy consumption without compromising efficiency. For instance, biocatalytic approaches using enzymes have been investigated as sustainable alternatives to traditional chemical synthesis for producing fluorinated aromatics like 2,3-difluoro-5-(difluoromethoxy)toluene.

In conclusion,2,3-Difluoro-5-(difluoromethoxy)toluene (CAS No. 1804897-99-1) represents a fascinating molecule with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable building block for synthesizing bioactive compounds with enhanced potency and selectivity. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is likely to remain at the forefront of chemical innovation in the coming years.